Cas no 181820-03-1 (5-Benzothiazolemethanol,a-methyl-)
181820-03-1 structure
Product Name:5-Benzothiazolemethanol,a-methyl-
CAS No:181820-03-1
MF:C9H9NOS
MW:179.238860845566
CID:113717
PubChem ID:45077207
Update Time:2025-04-18
5-Benzothiazolemethanol,a-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzothiazolemethanol,a-methyl-
- 5-Benzothiazolemethanol,α-methyl-(9CI)
- 1-(Benzo[d]thiazol-5-yl)ethanol
- 5-Benzothiazolemethanol,alpha-methyl-(9CI)
- SCHEMBL17541608
- 181820-03-1
- CS-0144964
- 1-(BENZO[D]THIAZOL-5-YL)ETHAN-1-OL
- 1-(1,3-benzothiazol-5-yl)ethanol
-
- Inchi： 1S/C9H9NOS/c1-6(11)7-2-3-9-8(4-7)10-5-12-9/h2-6,11H,1H3
- InChI Key： OKPBVDZHVNDNKR-UHFFFAOYSA-N
- SMILES： S1C=NC2=C1C=CC(=C2)C(C)O
Computed Properties
- Exact Mass: 179.04000
- Monoisotopic Mass: 179.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 61.4A^2
Experimental Properties
- PSA: 61.36000
- LogP: 2.34960
5-Benzothiazolemethanol,a-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM512051-1g |
1-(Benzo[d]thiazol-5-yl)ethanol |
181820-03-1 | 98% | 1g |
$339 | 2023-01-01 | |
| Alichem | A059006268-10g |
1-(Benzo[d]thiazol-5-yl)ethanol |
181820-03-1 | 97% | 10g |
$1704.48 | 2023-09-02 | |
| Alichem | A059006268-25g |
1-(Benzo[d]thiazol-5-yl)ethanol |
181820-03-1 | 97% | 25g |
$2867.60 | 2023-09-02 | |
| Alichem | A059006268-100g |
1-(Benzo[d]thiazol-5-yl)ethanol |
181820-03-1 | 97% | 100g |
$6834.00 | 2023-09-02 |
5-Benzothiazolemethanol,a-methyl- Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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